![molecular formula C6H15NO B1338544 1-Amino-3,3-dimethylbutan-2-ol CAS No. 70489-63-3](/img/structure/B1338544.png)
1-Amino-3,3-dimethylbutan-2-ol
Overview
Description
1-Amino-3,3-dimethylbutan-2-ol, commonly referred to as 1-Amino-3-methylbutan-2-ol (AMB), is an organic compound that has been studied extensively in scientific research. AMB is a derivative of the amino acid alanine, and it is synthesized in a variety of ways. AMB has a wide range of applications, including as a precursor for the synthesis of other compounds, as a pharmaceutical agent, and as an enzyme inhibitor. In
Scientific Research Applications
Asymmetric Alkylation Catalyst
- Synthesis and Application in Asymmetric Ethylation: 1-Amino-3,3-dimethylbutan-2-ol serves as an amino alcohol catalyst in the Noyori asymmetric alkylation of aldehydes. A study detailed the synthesis of this compound and its application in the asymmetric ethylation of trans-crotonaldehyde, leading to the production of trans-(S)-4-hexen-3-ol. This research highlights the importance of catalyst enantiopurity and loading on the product's enantiopurity and yield, demonstrating optimized conditions for reaction scale-up (Hoard, Moher, & Turpin, 1999).
Solid-State Polymorphism and Dynamics
- Dynamics in Plastic Crystalline Phases: The dynamics of 3,3-dimethylbutan-2-ol, among other isomers, were studied in their liquid and plastic crystalline phases. The analysis used fast field cycling 1H NMR relaxometry to gather quantitative information on internal motions, overall molecular reorientations, and molecular self-diffusion in various temperatures. This research is crucial in understanding the phase behavior and dynamics of such compounds (Carignani et al., 2018).
Kinetics of Thermal Decomposition
- Understanding Decomposition Kinetics: The thermal decomposition kinetics of a related compound, 2,3-epoxy-2,3-dimethylbutane, were studied using density functional theory and various other methodologies. This research provided insights into the kinetic rate constants and branching ratios under different conditions, contributing significantly to the understanding of the thermal decomposition behavior of similar compounds (Shiroudi & Zahedi, 2016).
Applications in Synthesis of Taurine Derivatives
- Development of Protection Method for Sulfonic Acids: A new method for protecting sulfonic acids was developed using the safety-catch principle. This method involved the conversion of 2,2-dimethylsuccinic acid to a derivative of 2,2-dimethylbutane-1,4-diol, which was later used in the synthesis of protected derivatives of taurine. Such methodologies are valuable in the field of organic synthesis and drug development (Seeberger, Griffin, Hardcastle, & Golding, 2007).
Influence on Supramolecular Structures
- Supramolecular Structures Analysis: The study of molecules closely related to this compound, such as 3-(2-amino-6-chloropyrimidin-4-yl)-1,1-dimethylprop-2-yn-1-ol, has shed light on hydrogen bonding patterns, base pairing, and molecular packing in aminopyrimidine structures. This research is crucial for understanding nucleic acid structures and their functions (Cheng et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is used in organic synthesis , suggesting that it may interact with various molecular targets depending on the specific reactions it is involved in.
Mode of Action
As a chemical used in organic synthesis , its interactions with its targets would depend on the specific reactions it is involved in.
Properties
IUPAC Name |
1-amino-3,3-dimethylbutan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-6(2,3)5(8)4-7/h5,8H,4,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROOIQLVYNCTIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70489-63-3 | |
Record name | 1-amino-3,3-dimethylbutan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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